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Compound of Interest

Compound Name: 3-Fluoropyruvic acid

CAS No.: 433-48-7

Cat. No.: B1208956

Get Quote

Executive Summary
3-Fluoropyruvic acid (3-FPA) represents a critical structural analogue in the interrogation of

glycolytic flux and enzyme kinetics. As an isostere of pyruvate, its utility extends beyond simple

inhibition; it serves as a high-fidelity

-NMR reporter for metabolic tracking and a mechanistic probe for pyruvate-handling enzymes
like Lactate Dehydrogenase (LDH) and Pyruvate Dehydrogenase (PDH). This guide
synthesizes the physicochemical behavior of 3-FPA—specifically its hydration equilibrium—with
validated synthesis protocols and biochemical applications.

Physicochemical Architecture
Core Properties
The introduction of a fluorine atom at the C3 position of pyruvate drastically alters the electronic

landscape of the molecule. The high electronegativity of fluorine (

) exerts a strong inductive effect (

), increasing the acidity of the carboxylic proton and the electrophilicity of the
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-keto carbon.

Property Value / Description

IUPAC Name 3-Fluoro-2-oxopropanoic acid

CAS Number 433-48-7

Molecular Formula

Molecular Weight 106.05 g/mol

pKa (Approx.)
< 2.0 (Predicted; significantly more acidic than

pyruvate due to F-induction)

Appearance
Hygroscopic crystalline solid or oil (often

supplied as Na-salt hydrate)

Solubility
High in water, ethanol; forms gem-diol in

aqueous media

The Gem-Diol Hydration Equilibrium
A critical "insider" consideration for researchers is the hydration state of 3-FPA. Unlike

pyruvate, which exists primarily in the keto form in aqueous solution, 3-FPA exists

predominantly as the gem-diol (hydrate). The electron-withdrawing fluorine destabilizes the

carbonyl double bond, making the C2 carbon highly susceptible to nucleophilic attack by water.

Implication for Drug Design: Enzymes that bind pyruvate typically recognize the keto form. The

dehydration step (

) of 3-FPA can be rate-limiting in enzymatic assays, potentially masking true inhibition
constants (

) if not accounted for.
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Aqueous Equilibrium

Keto Form
(Active Substrate)
CH₂F-CO-COOH Gem-Diol (Hydrate)

(Predominant in Water)
CH₂F-C(OH)₂-COOH

+ H₂O (Fast)

Enol Form
(Minor Species)

CHF=C(OH)-COOH
Tautomerization

Fig 1. The hydration equilibrium of 3-FPA. The electron-poor C2 favors the gem-diol state.

Click to download full resolution via product page

Synthetic Methodology
Protocol: Hydrolysis of Ethyl Fluoroxalacetate
While enzymatic synthesis is possible, chemical hydrolysis remains the most robust method for

generating high-purity free acid for structural studies. The following protocol is adapted from

standard organofluorine methodologies.

Safety Prerequisite: Fluorinated organics can be toxic.[1] Work in a fume hood. Wear nitrile

gloves and safety goggles.

Reagents:
Ethyl fluoroxalacetate (Precursor)[1]

Hydrochloric acid (

HCl)

Diethyl ether (Extraction solvent)

Magnesium sulfate (

, drying agent)
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Step-by-Step Workflow:
Hydrolysis:

Dissolve ethyl fluoroxalacetate in

HCl (ratio: 1g ester per 10mL acid).

Reflux gently for 4–6 hours. Note: Monitor by TLC; disappearance of the ester spot

indicates completion.

Isolation:

Cool the reaction mixture to room temperature.

Perform continuous extraction with diethyl ether for 12 hours. Why? Continuous extraction

is superior for recovering water-soluble organic acids compared to simple separatory

funnel extraction.

Purification:

Dry the ether layer over anhydrous

.

Filter and remove solvent under reduced pressure (Rotovap) at low temperature (< 40°C)

to prevent decarboxylation.

Result: The residue is crude 3-fluoropyruvic acid. It is highly hygroscopic and should be

stored immediately in a desiccator or converted to the sodium salt for stability.
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Precursor:
Ethyl Fluoroxalacetate

Acid Hydrolysis
(3N HCl, Reflux 6h)

Cleavage of Ester

Continuous Extraction
(Diethyl Ether, 12h)

Isolation from Aqueous Phase

Drying & Evaporation
(MgSO4, <40°C)

Purification

Product:
3-Fluoropyruvic Acid

(Hygroscopic Oil)

Final Yield

Fig 2. Chemical synthesis workflow via acid hydrolysis.

Click to download full resolution via product page

Biochemical Mechanism of Action[6]
Interaction with Lactate Dehydrogenase (LDH)
3-FPA acts as a pseudo-substrate and competitive inhibitor for LDH. The mechanism relies on

the enzyme's inability to efficiently process the fluorinated transition state.

Binding: The carboxylate group anchors the molecule in the active site (Arg171 interaction).

Hydride Transfer: NADH attempts to transfer a hydride to the C2 carbonyl.
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The Fluorine Effect: The electronegative fluorine destabilizes the developing positive charge

in the transition state (or alters the pKa of the catalytic histidine), significantly slowing the

reaction turnover compared to pyruvate. This allows 3-FPA to "lock" the enzyme transiently

or act as a reporter for the active site environment.

-NMR Applications
Because the C-F bond is extremely stable and fluorine has 100% natural abundance with no

background signal in biological tissue, 3-FPA is a premier probe.

Chemical Shift:

to

(triplet, depending on pH and hydration).

Metabolic Flux: By feeding cells 3-FPA, researchers can track the conversion to 3-

fluorolactate via

-NMR, providing a real-time readout of glycolytic activity (Warburg effect) without radioactive
tracers.

LDH-NADH Complex
Michaelis Complex

[E-NADH-3FPA]

+ Substrate

3-FPA (Keto Form)

Transition State
(Destabilized by F)

Hydride Transfer 3-Fluorolactate
(Slow Formation)

k_cat (Reduced)

Fig 3. Kinetic bottleneck in LDH processing of 3-FPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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